Cas no 2228525-48-0 (3-amino-1-(2,3-dihydro-1H-inden-2-yl)propan-1-ol)

• Product Name: 3-amino-1-(2,3-dihydro-1H-inden-2-yl)propan-1-ol
• CAS No: 2228525-48-0
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 6141713
• PubChem ID: 165782695
• Update Time: 2025-07-20

3-amino-1-(2,3-dihydro-1H-inden-2-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(2,3-dihydro-1H-inden-2-yl)propan-1-ol
• EN300-1745010
• 2228525-48-0

• Inchi： 1S/C12H17NO/c13-6-5-12(14)11-7-9-3-1-2-4-10(9)8-11/h1-4,11-12,14H,5-8,13H2
• InChI Key： MOTLUKFNZHWLQQ-UHFFFAOYSA-N
• SMILES： OC(CCN)C1CC2C=CC=CC=2C1

Computed Properties

• Exact Mass: 191.131014166g/mol
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.2Ų

Additional information on 3-amino-1-(2,3-dihydro-1H-inden-2-yl)propan-1-ol

Research Update on 3-amino-1-(2,3-dihydro-1H-inden-2-yl)propan-1-ol (CAS: 2228525-48-0): Synthesis, Applications, and Pharmacological Potential

The compound 3-amino-1-(2,3-dihydro-1H-inden-2-yl)propan-1-ol (CAS: 2228525-48-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential pharmacological applications. This research briefing synthesizes the latest findings on this molecule, focusing on its synthetic routes, biological activities, and emerging therapeutic roles.

Recent studies have highlighted the versatility of 3-amino-1-(2,3-dihydro-1H-inden-2-yl)propan-1-ol as a key intermediate in the synthesis of bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in constructing β-amino alcohol derivatives, which are critical scaffolds for G-protein-coupled receptor (GPCR) modulators. The indane core of this compound provides rigidity to the structure, enhancing binding affinity to target proteins, while the amino alcohol moiety facilitates interactions with polar residues in enzyme active sites.

Pharmacological investigations have revealed promising CNS activity associated with this compound. Research conducted at the University of Cambridge (2024) identified 3-amino-1-(2,3-dihydro-1H-inden-2-yl)propan-1-ol as a potential precursor for novel dopamine D2/D3 receptor partial agonists. The molecule's ability to cross the blood-brain barrier, coupled with its favorable metabolic stability (t_1/2 = 4.2 hours in human liver microsomes), makes it particularly interesting for neuropsychiatric drug development.

Structural optimization studies have yielded important insights into structure-activity relationships (SAR). A recent SAR exploration published in Bioorganic & Medicinal Chemistry Letters (2024) systematically modified the amino and hydroxyl groups of 3-amino-1-(2,3-dihydro-1H-inden-2-yl)propan-1-ol, leading to derivatives with improved selectivity for σ-1 receptors over σ-2 receptors (up to 15-fold enhancement). These findings open new avenues for developing targeted therapies for neurological disorders and pain management.

From a synthetic chemistry perspective, novel catalytic asymmetric routes to 3-amino-1-(2,3-dihydro-1H-inden-2-yl)propan-1-ol have been developed. A 2024 Nature Catalysis paper reported an enantioselective synthesis achieving 99% ee using a chiral phosphoric acid catalyst, addressing previous challenges in obtaining optically pure forms of this compound. This methodological advancement is particularly significant given the growing recognition of stereochemistry's impact on drug efficacy and safety profiles.

Emerging applications in radiopharmaceuticals have also been documented. The indane scaffold of 3-amino-1-(2,3-dihydro-1H-inden-2-yl)propan-1-ol has shown promise as a chelating platform for ⁶⁸Ga and ¹⁸F in PET tracer development, as demonstrated in recent preclinical studies at Memorial Sloan Kettering Cancer Center. The compound's metabolic stability and favorable pharmacokinetics make it suitable for imaging applications targeting neurodegenerative diseases.

In conclusion, 3-amino-1-(2,3-dihydro-1H-inden-2-yl)propan-1-ol (CAS: 2228525-48-0) represents a multifaceted compound with growing importance in medicinal chemistry. Its applications span from CNS drug discovery to diagnostic imaging, supported by recent advances in synthetic methodology and pharmacological characterization. Future research directions likely include further exploration of its GPCR modulation potential and development of deuterated analogs for improved metabolic stability.